Cas no 98487-54-8 (2-(azepan-1-yl)-N-hydroxy-acetamidine)

• Product Name: 2-(azepan-1-yl)-N-hydroxy-acetamidine
• CAS No: 98487-54-8
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• CID: 1993228
• Update Time: 2025-06-08

2-(azepan-1-yl)-N-hydroxy-acetamidine Chemical and Physical Properties

Names and Identifiers

• 2-(azepan-1-yl)-n'-hydroxyethanimidamide
• 2-&lt
• Hexahydro-azepinyl-(1)&gt
• -acetamid-oxim
• AKOS000127911
• (1Z)-2-AZEPAN-1-YL-N'-HYDROXYETHANIMIDAMIDE
• AC1Q4UWY
• (Z)-2-(azepan-1-yl)-N'-hydroxyethenimidamide
• 2-Hexahydroazepin-1-yl-acetamidoxim
• MCULE-9532779232
• F2158-1157
• T6456655
• 2-hexahydroazepin-1-yl-acetamide oxime
• EN300-49581
• (1Z)-(Azepan-1-yl)-N'-hydroxyethanimidamide
• 2-(azepan-1-yl)-N-hydroxy-acetamidine

• Inchi： 1S/C8H17N3O/c9-8(10-12)7-11-5-3-1-2-4-6-11/h12H,1-7H2,(H2,9,10)
• InChI Key： FMLZDRMKPOUTQO-UHFFFAOYSA-N
• SMILES： O/N=C(/CN1CCCCCC1)\N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• XLogP3: 0.7
• Topological Polar Surface Area: 61.8

2-(azepan-1-yl)-N-hydroxy-acetamidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(azepan-1-yl)-N-hydroxy-acetamidine

Comprehensive Analysis of 2-(azepan-1-yl)-N-hydroxy-acetamidine (CAS No. 98487-54-8): Properties, Applications, and Research Insights

2-(azepan-1-yl)-N-hydroxy-acetamidine (CAS No. 98487-54-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique azepane ring and hydroxyacetamidine functional group, serves as a versatile intermediate in drug discovery and development. Its structural features make it particularly valuable for targeting enzyme inhibition and modulating biological pathways, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like 2-(azepan-1-yl)-N-hydroxy-acetamidine has surged due to their role in developing HDAC inhibitors (Histone Deacetylase inhibitors) and anti-inflammatory agents. Researchers frequently explore its potential in epigenetic modulation, a hot topic in oncology and neurodegenerative disease studies. The compound’s N-hydroxy moiety is particularly noteworthy, as it enhances metal-chelating properties, making it relevant for chelation therapy applications.

From a synthetic chemistry perspective, CAS 98487-54-8 exemplifies the growing interest in sustainable synthesis methods. Laboratories are increasingly adopting green chemistry principles to optimize its production, reducing waste and energy consumption. This aligns with the broader industry shift toward environmentally friendly pharmaceuticals, a key concern for regulatory bodies and environmentally conscious consumers.

The compound’s physicochemical properties—such as its solubility in polar solvents and stability under physiological conditions—make it a candidate for drug formulation studies. Its bioavailability and metabolic stability are frequently investigated topics in ADME (Absorption, Distribution, Metabolism, Excretion) research, addressing common queries in pharmacokinetic optimization forums.

Beyond therapeutics, 2-(azepan-1-yl)-N-hydroxy-acetamidine has niche applications in chemical biology as a probe for studying protein-ligand interactions. Its ability to mimic natural substrates enables researchers to investigate enzyme mechanisms, a recurring theme in high-throughput screening (HTS) workflows. This dual utility—both as a therapeutic scaffold and a research tool—underscores its multidisciplinary relevance.

As the scientific community prioritizes AI-driven drug discovery, compounds like 98487-54-8 are increasingly analyzed through computational modeling and QSAR (Quantitative Structure-Activity Relationship) studies. These approaches help predict its interactions with biological targets, reducing experimental costs and accelerating hit-to-lead transitions—a frequent search query among medicinal chemists.

In summary, 2-(azepan-1-yl)-N-hydroxy-acetamidine represents a convergence of cutting-edge research areas: from targeted therapy development to green synthesis innovations. Its CAS No. 98487-54-8 serves as a pivotal identifier for researchers navigating chemical databases, while its structural versatility continues to inspire novel applications across life sciences.